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Compound of Interest

Compound Name: Tris(dimethylamino)borane

Cat. No.: B1346698

Essential Safety and Handling Guide for
Tris(dimethylamino)borane

This document provides immediate and essential safety protocols, operational guidelines, and
disposal procedures for the handling of Tris(dimethylamino)borane (TDMAB). It is intended
for laboratory personnel, including researchers, scientists, and professionals in drug
development, to ensure safe and compliant use of this chemical.

Chemical Identifier:

o Name: Tris(dimethylamino)borane

e Synonyms: Hexamethylboranetriamine, TDMAB

e CAS Number: 4375-83-1

1. Hazard ldentification and Immediate Precautions

Tris(dimethylamino)borane is a hazardous chemical with the following primary risks:

o Flammability: Highly flammable liquid and vapor.[1] Vapors can form explosive mixtures with
air and may travel to an ignition source and flash back.[1][2]
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o Health Hazards: Causes skin irritation and serious eye irritation.[1] May also cause
respiratory irritation.[1]

» Reactivity: Air and moisture sensitive.[1][2]

Immediate Actions:

o Work in a well-ventilated area, preferably under a chemical fume hood.[3]

e Handle under an inert atmosphere (e.g., nitrogen or argon).[2]

» Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1][2][4]

e Ground and bond container and receiving equipment to prevent static discharge.[2][4]
e Use non-sparking tools.[2][4]

2. Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling
Tris(dimethylamino)borane.
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PPE Category

Specification

Purpose

Eye Protection

Chemical splash goggles and

a face shield.[5]

Protects against splashes and
vapors that cause serious eye
irritation.

Hand Protection

Chemical resistant gloves
(e.g., Neoprene or Nitrile
rubber).[6] Inspect gloves
before use and change

immediately if contaminated.

Prevents skin contact which

can cause irritation.

Body Protection

Flame-retardant and anti-static
protective clothing.[1] A lab
coat should be worn and fully

buttoned.

Protects skin from accidental

contact and provides a barrier.

Respiratory Protection

An air-purifying respirator with
a type ABEK (EN 14387) filter
is recommended, especially if
vapors or aerosols are

generated.

Protects against inhalation of
vapors which may cause

respiratory irritation.

3. Handling and Storage Procedures

Handling:

Storage:

Avoid contact with skin, eyes, and clothing.[2]
Avoid inhalation of vapor or mist.[2]
Use only in a chemical fume hood.
Take precautionary measures against static discharges.[7]

Wash hands thoroughly after handling.[7]
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e Store in a cool, dry, and well-ventilated place.[1][4]

» Keep the container tightly closed.[1][2][4]

o Store under an inert gas like nitrogen.[2]

o Keep away from heat and sources of ignition.[1]

o Store locked up.[2][4]

4. Accidental Release and First Aid Measures

Accidental Release:

o Evacuate the area immediately.

e Ensure adequate ventilation.[1]

e Remove all sources of ignition.

o Wear appropriate PPE as outlined in the table above.

o Contain the spill using a liquid-absorbent material (e.g., Chemizorb®).[1]

e Collect the absorbed material and place it in a suitable container for disposal.
e Do not let the product enter drains.[1]

First Aid:

« If inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.[1]

 In case of skin contact: Immediately remove all contaminated clothing. Rinse skin with plenty
of water.[1]

 In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and seek immediate medical attention
from an ophthalmologist.[1]
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If swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[3]

. Disposal Plan

Dispose of Tris(dimethylamino)borane and any contaminated materials through a licensed
waste disposal contractor.[2]

Do not dispose of the chemical down the drain.

Empty containers may retain product residue and should be treated as hazardous waste.[2]

. Workflow for Handling and Disposal
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Workflow for Handling and Disposal of Tris(dimethylamino)borane
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Caption: A flowchart outlining the key steps for the safe handling and disposal of
Tris(dimethylamino)borane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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